molecular formula C13H16FNO B291614 N-(3-fluorophenyl)cyclohexanecarboxamide

N-(3-fluorophenyl)cyclohexanecarboxamide

Cat. No.: B291614
M. Wt: 221.27 g/mol
InChI Key: WYNSISYCPWQHHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-Fluorophenyl)cyclohexanecarboxamide is a carboxamide derivative characterized by a cyclohexane ring linked via a carboxamide group to a 3-fluorophenyl substituent. This compound likely shares synthetic routes with similar derivatives, such as reactions involving cyclohexanecarbonyl chloride and substituted anilines .

Properties

Molecular Formula

C13H16FNO

Molecular Weight

221.27 g/mol

IUPAC Name

N-(3-fluorophenyl)cyclohexanecarboxamide

InChI

InChI=1S/C13H16FNO/c14-11-7-4-8-12(9-11)15-13(16)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2,(H,15,16)

InChI Key

WYNSISYCPWQHHW-UHFFFAOYSA-N

SMILES

C1CCC(CC1)C(=O)NC2=CC(=CC=C2)F

Canonical SMILES

C1CCC(CC1)C(=O)NC2=CC(=CC=C2)F

Origin of Product

United States

Comparison with Similar Compounds

Table 3: Spectroscopic Data Comparison

Compound Name IR Bands (cm⁻¹) ¹H NMR Shifts (δ, ppm) Crystal Structure
N-(3-Fluorophenyl)cyclohexanecarboxamide ~3276 (N–H), ~1635 (C=O) (inferred) δ 7.2–6.8 (aryl H), δ 2.0 (cyclohexane) N/A
N-(Heptan-4-yl)cyclohexanecarboxamide 3276 (N–H), 1635 (C=O) δ 5.08 (NH), 1.88–1.18 (alkyl CH₂) Not reported
N-(Naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide 3256–3134 (N–H), 1258 (C=S) δ 8.2–7.3 (naphthyl H) Chair conformation (ΔCs = 0.9 Å)
  • IR Spectroscopy : Thiourea derivatives show distinct C=S stretches (~1258 cm⁻¹), absent in carboxamides .
  • Crystal Structures : Thiourea derivatives exhibit chair conformations in cyclohexane rings and intramolecular hydrogen bonds (N–H⋯O/S), stabilizing the structure .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.